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Abstract

Torosachrysone 8-O-beta-gentiobioside is a naturally occurring naphtho-a-pyrone glycoside
that has garnered interest within the scientific community for its potential therapeutic properties.
This technical guide provides a comprehensive overview of its chemical structure,
physicochemical properties, and reported biological activities. While specific quantitative data
on its bioactivity and detailed experimental protocols remain limited in publicly accessible
literature, this document consolidates the available information and presents representative
methodologies for its study. The guide also addresses the current gap in knowledge regarding
its mechanism of action and associated signaling pathways.

Chemical Structure and Properties

Torosachrysone 8-O-beta-gentiobioside is characterized by a tetracyclic aglycone core,
torosachrysone, linked to a gentiobiose (a disaccharide of two [3-D-glucose units) moiety via an
O-glycosidic bond at the C-8 position.

Chemical Structure:
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dihydroxy-6-methoxy-3-methyl-1(2H)-anthracenone

CAS Number: 94356-13-5

Molecular Formula: C2sHz6015

Molecular Weight: 612.58 g/mol

IUPAC Name: (3S)-8-[(6-O-p-D-glucopyranosyl-B-D-glucopyranosyl)oxy]-3,4-dihydro-3,9-

The structural elucidation of Torosachrysone 8-O-beta-gentiobioside is typically achieved

through a combination of spectroscopic techniques, including Nuclear Magnetic Resonance
(NMR) spectroscopy (*H-NMR, 13C-NMR, COSY, HMQC, HMBC) and Mass Spectrometry

(MS).

Physicochemical Properties

A summary of the key physicochemical properties of Torosachrysone 8-O-beta-

gentiobioside is presented in Table 1. These properties are crucial for its handling,

formulation, and in vitro/in vivo studies.

Property Value Source(s)
Molecular Formula C2sH36015 [11[2]
Molecular Weight 612.58 g/mol [1]

CAS Number 94356-13-5 [1]I2]
Appearance Yellow crystalline powder [3]
Predicted Density 1.66 + 0.1 g/cm3 [3]
Predicted Boiling Point 950.7 £ 65.0 °C [3]
Predicted pKa 6.93 £0.40 [3]

Storage Condition 2-8°C [3]

Biological Activities
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Torosachrysone 8-O-beta-gentiobioside is reported to possess a range of biological
activities, primarily based on its classification as a phenolic compound and its presence in
medicinal plants.[3] The primary reported activities include:

o Antioxidant Activity: As a phenolic glycoside, it is presumed to exhibit antioxidant properties
by scavenging free radicals.

» Anti-inflammatory Activity: General anti-inflammatory effects have been attributed to this
class of compounds.[3]

» Anti-tumor Activity: Potential anti-tumor activities have also been suggested.[3]

It is critical to note that while these activities are mentioned in general terms, specific
quantitative data, such as ICso values from various assays, for Torosachrysone 8-O-beta-
gentiobioside are not readily available in the reviewed literature.

Experimental Protocols

Detailed experimental protocols specifically for Torosachrysone 8-O-beta-gentiobioside are
not extensively documented. However, this section provides representative methodologies for
the isolation, characterization, and evaluation of the biological activities of similar natural
products, which can be adapted for the study of this compound.

Isolation and Purification

Torosachrysone 8-O-beta-gentiobioside is naturally found in the seeds of Cassia tora (Linn.)
and plants of the Rubiaceae family.[3][4] A general workflow for its isolation and purification is
depicted below.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b13404381?utm_src=pdf-body
https://chembk.com/en/chem/Torosachrysone%208-O-beta-gentiobioside
https://chembk.com/en/chem/Torosachrysone%208-O-beta-gentiobioside
https://chembk.com/en/chem/Torosachrysone%208-O-beta-gentiobioside
https://www.benchchem.com/product/b13404381?utm_src=pdf-body
https://www.benchchem.com/product/b13404381?utm_src=pdf-body
https://www.benchchem.com/product/b13404381?utm_src=pdf-body
https://www.benchchem.com/product/b13404381?utm_src=pdf-body
https://chembk.com/en/chem/Torosachrysone%208-O-beta-gentiobioside
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20143217796
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13404381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

(Plant Material (e.g., Cassia tora seeds))

Solvent Extraction
(e.g., Methanol, Ethanol)

!

Solvent Partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)

Column Chromatography
(e.g., Silica Gel, Sephadex LH-20)
Preparative HPLC
(e.g., C18 column)

!

Structural Elucidation
(NMR, MS)
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DPPH Radical Solution Torosachr_ysone _8-O-beta-gent|ob|03|de ABTS Radical Cation Solution
(in a suitable solvent)
Incubation Incubation

Y Y

Spectrophotometric Measurement Spectrophotometric Measurement
(Absorbance at ~517 nm) (Absorbance at ~734 nm)
[Calculation of % Inhibition and ICS(D
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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